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Compound of Interest

Compound Name: Ethyl 8-bromooctanoate

Cat. No.: B179384

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides a comprehensive overview of the safety
and handling precautions for Ethyl 8-bromooctanoate, a versatile intermediate in organic

synthesis.

Chemical and Physical Properties

Ethyl 8-bromooctanoate is a colorless to light yellow liquid.[1][2] Its key physical and chemical
properties are summarized below, providing essential data for risk assessment and the design
of experimental setups.
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Property Value Source(s)
Molecular Formula C10H19Bro2 [1112][3]
Molecular Weight 251.16 g/mol [11[2][3]
CAS Number 29823-21-0 [1][3]
Appearance Colorless to light yellow liquid [1112]
Boiling Point 267.1°C at 760 mmHg [1]
123°C at 3 mmHg [2]
Density 1.194 g/cm3 [1112]14]
Flash Point 139.5°C [1]
Vapor Pressure 0.00831 mmHg at 25°C [4]
Refractive Index 1.462 [1]
Purity >98.0%(GC)
Solubility DMSO (Slightly), Ethyl Acetate 4]
(Slightly)

Hazard Identification and GHS Classification

Ethyl 8-bromooctanoate is classified as a hazardous substance.[3] Understanding its specific
hazards is crucial for safe handling.

GHS Pictogram:
e GHSO07: Exclamation mark
Signal Word: Warning[3]

Hazard Statements:
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Code Statement Source(s)
H302 Harmful if swallowed [5]

H312 Harmful in contact with skin [5]

H315 Causes skin irritation [31[5][6]
H319 Causes serious eye irritation [31[5][6]
H332 Harmful if inhaled [5]

H335 May cause respiratory irritation  [3][5][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key
recommendations include avoiding contact with skin and eyes, using only in well-ventilated
areas, and wearing appropriate personal protective equipment.[3][5][6]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is essential to minimize the risks associated with
Ethyl 8-bromooctanoate.

3.1. Personal Protective Equipment (PPE)
The following PPE should be worn when handling Ethyl 8-bromooctanoate:

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards are mandatory.[4][7]

e Skin Protection:

o Gloves: Chemical-impermeable gloves that satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374 should be used.[4] Gloves must be inspected prior
to use.[4][7]

o Protective Clothing: Wear fire/flame resistant and impervious clothing.[4][7]
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» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[4][7]

3.2. Handling

e Handle in a well-ventilated place.[4][7]

» Avoid contact with skin and eyes.[4][6][7]

e Avoid the formation of dust and aerosols.[4][7]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[4][7]
e Do not eat, drink, or smoke when using this product.[5]

e Wash hands thoroughly after handling.[5][6]

3.3. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][6]
» Store away from incompatible materials and foodstuff containers.[4][5]

» Protect containers against physical damage and check regularly for leaks.[5]
Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

4.1. First Aid Measures

The following first aid measures should be taken in case of exposure:

« If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the chemical.[4]

» Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor.[4]
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o Following Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

e Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

4.2. Accidental Release Measures
In case of a spill, follow these procedures:

e Personal Precautions:

[e]

Avoid breathing vapors, mist, or gas.[4]

o

Ensure adequate ventilation.[4]

[¢]

Evacuate personnel to safe areas.[4]

[¢]

Use personal protective equipment, including chemical impermeable gloves.[4]
e Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[4]

o Do not let the chemical enter drains; discharge into the environment must be avoided.[4]
e Methods for Cleaning Up:

o Collect spillage and arrange for disposal.[4]

o Keep in suitable, closed containers for disposal.[4]

o Remove all sources of ignition and use spark-proof tools.[4]

Disposal Considerations

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4][7]
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e Do not discharge to sewer systems.[4][7]

» Containers can be triple rinsed and offered for recycling or reconditioning.[4][7]

Visualization of Workflows

Emergency Response Workflow
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Spill Response First Aid for Exposure

Exposure Occurs

Evacuate Area Identify Route of Exposure
Inhaled Skin ye ngested
v ion:
Inhalation: Skin Contact: Eye Contact: Rilr?sg: ?Tt:gﬂt'h
Ensure Ventilation Move to fresh air. Remove contaminated clothing. Rinse with water for 15 mins. Do NOT induce vo;niting
Seek medical attention. Wash with soap and water. Seek medical attention. Sk mas e EehTie,
A 4

Wear Full PPE

Contain Spill
Absorb with Inert Material
Collect in Sealed Container

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for spill response and first aid.
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Chemical Reactivity and Stability

While specific reactivity data is limited in the provided search results, Ethyl 8-
bromooctanoate's structure suggests it is a stable compound under normal conditions.[1]
However, its bromo-functional group makes it a versatile reagent in organic synthesis,
participating in nucleophilic substitution and coupling reactions.[1][2] It is important to avoid
strong oxidizing agents and strong reducing agents.[8] Hazardous decomposition products can
include carbon monoxide, carbon dioxide, and hydrogen bromide.[8]

This guide is intended to provide a thorough overview of the safety and handling of Ethyl 8-
bromooctanoate. For complete and detailed information, always refer to the most current
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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